Cas no 32596-83-1 (Quinolinium,6-chloro-1-methyl-, iodide (1:1))

• Product Name: Quinolinium,6-chloro-1-methyl-, iodide (1:1)
• CAS No: 32596-83-1
• MF: C₁₀H₉ClIN
• MW: 305.542633771896
• CID: 307073
• PubChem ID: 208610
• Update Time: 2025-05-21

Quinolinium,6-chloro-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,6-chloro-1-methyl-, iodide (1:1)
• 6-chloro-1-methylquinolin-1-ium,iodide
• DTXSID00954317
• EN300-8156481
• SCHEMBL1612753
• 6-chloro-1-methylquinolin-1-ium;iodide
• N-Methyl-6-chloroquinolinium iodide
• 6-chloro-1-methylquinolin-1-ium iodide
• 6-Chloro-N-methylquinolinium iodide
• 32596-83-1
• Quinolinium, 6-chloro-N-methyl-, iodide

• Inchi： 1S/C10H9ClN.HI/c1-12-6-2-3-8-7-9(11)4-5-10(8)12;/h2-7H,1H3;1H/q+1;/p-1
• InChI Key： SOJGZZPIMJVPIV-UHFFFAOYSA-M
• SMILES： [I-].ClC1C=CC2C(C=1)=CC=C[N+]=2C

Computed Properties

• Exact Mass: 295.876
• Monoisotopic Mass: 304.94682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Additional information on Quinolinium,6-chloro-1-methyl-, iodide (1:1)

Comprehensive Overview of Quinolinium,6-chloro-1-methyl-, iodide (1:1) (CAS No. 32596-83-1)

Quinolinium,6-chloro-1-methyl-, iodide (1:1) (CAS 32596-83-1) is a specialized quaternary ammonium compound with a unique molecular structure that combines a chloro-substituted quinoline core with a methyl iodide group. This compound has garnered significant attention in recent years due to its versatile applications in organic synthesis, material science, and pharmaceutical research. Researchers and industry professionals frequently search for terms like "6-chloro-1-methylquinolinium iodide uses" or "CAS 32596-83-1 properties," reflecting its growing relevance in scientific and industrial applications.

The molecular formula of Quinolinium,6-chloro-1-methyl-, iodide (1:1) is C₁₀H₉ClIN, with a molecular weight of 305.54 g/mol. Its structure features a positively charged quinolinium ring, which enhances its solubility in polar solvents, making it useful for catalytic reactions and ionic liquid formulations. Recent studies highlight its potential in photocatalysis, a trending topic in sustainable chemistry, where it acts as an electron-transfer mediator. This aligns with the increasing demand for green chemistry solutions, a frequently searched term in academic and industrial circles.

One of the most notable applications of Quinolinium,6-chloro-1-methyl-, iodide (1:1) is in the synthesis of heterocyclic compounds, which are pivotal in drug development. Its chloro and methyl substituents allow for selective functionalization, a key advantage in designing bioactive molecules. Searches for "quinolinium derivatives in medicine" or "iodide salts in pharmaceuticals" underscore its importance in this field. Additionally, its role in fluorescence imaging has been explored, linking it to the booming diagnostic imaging market.

From a commercial perspective, CAS 32596-83-1 is supplied by leading chemical manufacturers as a high-purity reagent, often requested under keywords like "buy 6-chloro-1-methylquinolinium iodide" or "quinolinium iodide suppliers." Its stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for laboratories. The compound’s ionic nature also opens doors for innovations in electrolyte formulations, a hot topic in battery technology research.

In summary, Quinolinium,6-chloro-1-methyl-, iodide (1:1) (CAS 32596-83-1) is a multifaceted compound with applications spanning organic chemistry, materials science, and life sciences. Its alignment with trending topics like sustainable catalysis and advanced drug synthesis ensures its continued relevance. For researchers seeking detailed technical data, terms like "32596-83-1 NMR spectrum" or "quinolinium iodide solubility" are valuable search queries to explore further.